5-{4-[2-(2-allylphenoxy)ethoxy]-3-chloro-5-methoxybenzylidene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[3-chloro-5-methoxy-4-[2-(2-prop-2-enylphenoxy)ethoxy]phenyl]methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H24ClNO4S2/c1-4-8-17-9-6-7-10-19(17)29-11-12-30-22-18(25)13-16(14-20(22)28-3)15-21-23(27)26(5-2)24(31)32-21/h4,6-7,9-10,13-15H,1,5,8,11-12H2,2-3H3/b21-15-
• InChI Key: BUKYYLFNONPGMK-QNGOZBTKSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCCOC3=CC=CC=C3CC=C)OC)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)OCCOC3=CC=CC=C3CC=C)OC)/SC1=S
• Molecular Formula: C24H24ClNO4S2
• Molecular Weight: 490.0 g/mol

Description

The compound “5-{4-[2-(2-allylphenoxy)ethoxy]-3-chloro-5-methoxybenzylidene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple functional groups present. These include an allylphenoxy group, an ethoxy group, a chloro group, a methoxy group, a benzylidene group, and a thiazolidinone group.

Chemical Reactions Analysis

The chemical reactions involving this compound are not well-documented. Given the presence of multiple functional groups, it could potentially participate in a variety of chemical reactions.

Mechanism of Action

The mechanism of action of this compound is not known. It’s possible that the different functional groups in the molecule could interact with various biological targets, but without specific research, it’s difficult to predict exactly what those interactions might be.

Future Directions

Future research could help to elucidate the properties and potential applications of this compound. This could include experimental studies to determine its physical and chemical properties, biological testing to determine its mechanism of action, and synthetic studies to optimize its production.